Cas no 953152-63-1 (N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide)

• Product Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• CAS No: 953152-63-1
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 6368347
• PubChem ID: 16878376
• Update Time: 2025-11-06

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• 953152-63-1
• N-(4,5-dihydrothiazol-2-yl)-2-(5-phenylisoxazol-3-yl)acetamide
• F5001-0145
• AKOS024486956

• Inchi： 1S/C14H13N3O2S/c18-13(16-14-15-6-7-20-14)9-11-8-12(19-17-11)10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,15,16,18)
• InChI Key： NTVVRUQITZOHKL-UHFFFAOYSA-N
• SMILES： C(NC1=NCCS1)(=O)CC1C=C(C2=CC=CC=C2)ON=1

Computed Properties

• Exact Mass: 287.07284784g/mol
• Monoisotopic Mass: 287.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.8Ų

Additional information on N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide

Comprehensive Overview of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide (CAS No. 953152-63-1)

N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide (CAS No. 953152-63-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole and oxazole derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a small molecule inhibitor or ligand in drug discovery projects, especially in the context of kinase inhibition and signal transduction modulation.

The molecular structure of N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide combines a thiazoline ring with a phenyl-substituted oxazole moiety, linked via an acetamide bridge. This arrangement is critical for its interactions with biological targets, making it a subject of interest in medicinal chemistry and computational drug design. Recent studies have explored its potential in addressing inflammatory diseases and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug development, this compound is often discussed alongside high-throughput screening (HTS) methodologies. Its pharmacokinetic properties, such as solubility and metabolic stability, are actively investigated to optimize its bioavailability. Given the rising demand for novel therapeutic agents, N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide represents a promising candidate for further preclinical evaluation.

From a synthetic chemistry perspective, the preparation of CAS No. 953152-63-1 involves multi-step organic reactions, including cyclization and amide coupling strategies. Researchers emphasize the importance of green chemistry principles in its synthesis, reflecting broader industry shifts toward sustainable practices. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structural integrity.

The compound's relevance extends to academic research, where it serves as a model for studying heterocyclic chemistry and molecular recognition. Its structure-activity relationships (SAR) are frequently compared to other thiazole-oxazole hybrids, a topic of high interest in peer-reviewed journals. Additionally, its potential as a fluorescent probe or biochemical tool has been explored in cell imaging studies.

As the scientific community continues to prioritize targeted therapies and drug repurposing, N-(4,5-dihydro-1,3-thiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide remains a compound of strategic importance. Its integration into AI-driven drug discovery platforms further highlights its versatility, addressing contemporary challenges in orphan diseases and antibiotic resistance. Future research may focus on its crystal engineering and polymorphism to enhance formulation strategies.